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Compound of Interest

Compound Name: CC-90001

Cat. No.: B8144723 Get Quote

Essential Safety and Handling Guide for CC-
90001
Disclaimer: This document provides a summary of recommended safety procedures for

handling the research compound CC-90001. It is crucial to note that a specific Material Safety

Data Sheet (MSDS) or a detailed, official safety handling procedure for CC-90001 was not

publicly available at the time of this writing. The following guidelines are based on general

laboratory safety principles for handling chemical compounds of a similar nature. All laboratory

personnel must be trained in general chemical safety and should consult with their institution's

Environmental Health and Safety (EHS) department for specific guidance.

CC-90001 is an orally active and selective inhibitor of c-Jun N-terminal kinase (JNK) with

potential anti-fibrotic activity.[1][2][3] While clinical trials have indicated that CC-90001 is

generally safe and well-tolerated in humans at therapeutic doses, handling the pure compound

in a laboratory setting requires appropriate precautions to minimize exposure.[4][5][6]

Hazard Identification and Risk Assessment
A thorough risk assessment should be conducted before handling CC-90001. This involves

evaluating the potential hazards associated with the compound and the experimental

procedures.

Physical and Chemical Properties Summary
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Property Value Source

Molecular Formula C₁₆H₂₇N₅O₂ [7]

Molecular Weight 321.42 g/mol [3][7]

Appearance Powder [1][3]

Solubility

Insoluble in water. Soluble in

DMSO (≥ 32 mg/mL) and

Ethanol (≥ 32 mg/mL).

[3]

Storage and Stability

Condition Duration

Powder at -20°C 3 years

In solvent at -80°C 6 months - 1 year

In solvent at -20°C 1 month

Source:[1][2][3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes recommended PPE for various laboratory activities involving CC-90001, based on

general good laboratory practices.
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Activity Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting

(Powder)

Safety glasses

with side shields

or chemical

splash goggles

Nitrile or latex

gloves
Lab coat

N95 respirator or

working in a

chemical fume

hood

Solution

Preparation

Chemical splash

goggles

Nitrile or latex

gloves
Lab coat

Work in a well-

ventilated area or

chemical fume

hood

Cell Culture and

In Vitro Assays
Safety glasses

Nitrile or latex

gloves
Lab coat

Not generally

required if

performed in a

biological safety

cabinet

Animal Dosing

(Oral)
Safety glasses

Nitrile or latex

gloves
Lab coat

Not generally

required, but

may be indicated

by a risk

assessment

General principles of PPE as outlined by OSHA and the EPA should be followed, which include

ensuring equipment fits properly and is regularly inspected and maintained.[8][9]

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is essential for maintaining a safe

laboratory environment.

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for safely handling CC-90001 in a

research laboratory setting.
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A logical workflow for the safe handling of CC-90001 in a laboratory setting.
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Spill and Exposure Procedures

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Spills: For small spills of powder, carefully wipe up with a damp cloth, avoiding dust

generation. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place

in a sealed container for disposal. Ensure the area is well-ventilated during cleanup.

Disposal

All waste materials contaminated with CC-90001 should be disposed of as chemical waste

according to institutional and local regulations. This includes empty vials, contaminated PPE,

and absorbent materials from spill cleanups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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